![molecular formula C13H9NS B1316450 4-Phenylthieno[3,2-c]pyridine CAS No. 81820-65-7](/img/structure/B1316450.png)
4-Phenylthieno[3,2-c]pyridine
Overview
Description
4-Phenylthieno[3,2-c]pyridine is a chemical compound with the molecular formula C13H9NS and a molecular weight of 211.28200 . It is a common name for this compound .
Synthesis Analysis
The synthesis of 4-Phenylthieno[3,2-c]pyridine involves several steps. The synthetic route includes the use of 4-phenyl-6,7-di… (CAS#:76356-25-7), 2-Thiopheneacet… (CAS#:20893-30-5), and 2-Thiopheneethy… (CAS#:30433-91-1) as precursors . The literature also mentions the use of cyclic secondary amines for the preparation of thieno [3,2-d]pyrimidine-7-carbonitriles .Molecular Structure Analysis
The molecular structure of 4-Phenylthieno[3,2-c]pyridine consists of a thieno[3,2-c]pyridine core with a phenyl group attached . The exact mass of the molecule is 211.04600 .Physical And Chemical Properties Analysis
4-Phenylthieno[3,2-c]pyridine has a density of 1.231, a boiling point of 380.7ºC at 760 mmHg, and a melting point of 61-62ºC . The molecular formula of the compound is C13H9NS .Scientific Research Applications
Antiproliferative Agents
Research has shown that derivatives of PTP exhibit antiproliferative activity against various cancer cell lines. This opens up possibilities for its use in cancer research, particularly in the development of new chemotherapy agents .
Fluorescence Sensing
Certain PTP derivatives have been identified as potent pH indicators with fluorescence properties. This application is valuable in biological and chemical experiments where pH sensing is required .
properties
IUPAC Name |
4-phenylthieno[3,2-c]pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9NS/c1-2-4-10(5-3-1)13-11-7-9-15-12(11)6-8-14-13/h1-9H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UEXKIEYHNLJFQH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NC=CC3=C2C=CS3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9NS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70509555 |
Source
|
| Record name | 4-Phenylthieno[3,2-c]pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70509555 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Phenylthieno[3,2-c]pyridine | |
CAS RN |
81820-65-7 |
Source
|
| Record name | 4-Phenylthieno[3,2-c]pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70509555 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
A: The research paper explores the use of 4-Phenylthieno[3,2-c]pyridine not in its isolated form, but as a ligand within a larger iridium(III) complex. This complex, iridium(III) bis(4-phenylthieno[3,2-c]pyridine)acetylacetonate, acts as a phosphorescent dopant in the OLED device []. The 4-Phenylthieno[3,2-c]pyridine ligand likely plays a crucial role in influencing the photophysical properties of the iridium complex, ultimately affecting the color and efficiency of light emission from the OLED.
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